1-(4-Isopropoxyphenyl)pentan-1-one
Overview
Description
“1-(4-Isopropoxyphenyl)pentan-1-one” is a biochemical compound with the molecular formula C14H20O2 and a molecular weight of 220.31 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “1-(4-Isopropoxyphenyl)pentan-1-one” is represented by the formula C14H20O2 . This indicates that the molecule is composed of 14 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(4-Isopropoxyphenyl)pentan-1-one” include a molecular weight of 220.31 and a molecular formula of C14H20O2 . Additional properties such as melting point, boiling point, and density were not found in the available resources .Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. It serves as a biochemical tool in the identification and quantification of proteins during the disease process, aiding in the understanding of cellular processes at the molecular level .
Chromatography Aid
In chromatography, a method used to separate mixtures, 1-(4-Isopropoxyphenyl)pentan-1-one can act as a standard or reference compound. It helps in calibrating the system to ensure accurate separation and identification of components in complex biological samples .
Synthetic Intermediate
The compound finds application as a synthetic intermediate in organic chemistry. It can be used to synthesize more complex molecules for pharmaceuticals or materials science, serving as a building block in the creation of new compounds with potential therapeutic properties .
Mass Spectrometry Calibration
Mass spectrometry, which measures the masses within a sample, uses 1-(4-Isopropoxyphenyl)pentan-1-one as a calibration standard. This ensures the precision of mass-to-charge ratio measurements, which is crucial for accurate molecular identification .
Molecular Modeling
In computational chemistry, this compound is used in molecular modeling to predict the three-dimensional structure and reactivity of new molecules. It provides a reference for computational algorithms to simulate molecular behavior .
Biochemical Assays
1-(4-Isopropoxyphenyl)pentan-1-one: is employed in biochemical assays to study enzyme kinetics and inhibition. It may serve as a substrate or inhibitor in these assays, contributing to the discovery of new drugs or the elucidation of metabolic pathways .
Material Science
The compound is used in material science research to develop new polymeric materials. Its incorporation into polymers can alter their physical properties, such as thermal stability and solubility, which is beneficial for creating specialized materials .
Analytical Chemistry
In analytical chemistry, 1-(4-Isopropoxyphenyl)pentan-1-one is used for method development and validation. It helps in establishing analytical protocols for the detection and quantification of chemical species in various samples .
Safety and Hazards
properties
IUPAC Name |
1-(4-propan-2-yloxyphenyl)pentan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O2/c1-4-5-6-14(15)12-7-9-13(10-8-12)16-11(2)3/h7-11H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISMAUWIWSVCAGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)C1=CC=C(C=C1)OC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(2-methylpropyl)piperazine-1-carbonyl]benzoic Acid](/img/structure/B1363831.png)
![4-[4-(3,4-Dimethylphenyl)piperazin-1-yl]-4-oxobutanoic acid](/img/structure/B1363836.png)
![3-[4-(3-Methylphenyl)piperazin-1-yl]-3-oxopropanoic acid](/img/structure/B1363840.png)
![3-oxo-3-[4-(4-propan-2-ylphenyl)piperazin-1-yl]propanoic Acid](/img/structure/B1363842.png)
![3-[4-(4-Methylphenyl)sulfonylpiperazin-1-yl]-3-oxopropanoic acid](/img/structure/B1363846.png)
![4-[4-(4-Propan-2-ylphenyl)piperazin-1-yl]sulfonylaniline](/img/structure/B1363848.png)
![4-[2-(4-Tert-butylbenzoyl)hydrazinyl]-4-oxobutanoic acid](/img/structure/B1363857.png)
![4-[(3-Bromobenzyl)oxy]benzaldehyde](/img/structure/B1363859.png)
![4-[(3,4-Dichlorophenyl)sulfonyl]butan-2-one](/img/structure/B1363861.png)